Cas no 1239768-28-5 (1-(3-Aminopyrrolidin-1-yl)-2-phenoxyethan-1-one)

• Product Name: 1-(3-Aminopyrrolidin-1-yl)-2-phenoxyethan-1-one
• CAS No: 1239768-28-5
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD16629562
• CID: 4772061
• PubChem ID: 62069495
• Update Time: 2026-02-26

1-(3-Aminopyrrolidin-1-yl)-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopyrrolidin-1-yl)-2-phenoxyethan-1-one
• BB 0247710
• 1-(3-Amino-pyrrolidin-1-yl)-2-phenoxy-ethano ne
• 1-(3-Aminopyrrolidin-1-yl)-2-phenoxyethan-1-one

• MDL： MFCD16629562
• Inchi： 1S/C12H16N2O2/c13-10-6-7-14(8-10)12(15)9-16-11-4-2-1-3-5-11/h1-5,10H,6-9,13H2
• InChI Key： IRQXVHMRVWAXHM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(N1CCC(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(3-Aminopyrrolidin-1-yl)-2-phenoxyethan-1-one

Introduction to 1-(3-Aminopyrrolidin-1-yl)-2-phenoxyethan-1-one (CAS No: 1239768-28-5)

The compound 1-(3-Aminopyrrolidin-1-yl)-2-phenoxyethan-1-one (CAS No: 1239768-28-5) is a fascinating molecule with a unique structure and potential applications in various fields. This compound, often referred to as phenoxyethanone derivative, has garnered attention due to its versatile properties and the ongoing research into its biological and chemical behaviors.

Phenoxyethanone derivatives are known for their role in medicinal chemistry, particularly in the development of bioactive compounds. The 3-Aminopyrrolidine moiety in this compound adds a layer of complexity, making it a promising candidate for further exploration. Recent studies have highlighted its potential as a precursor for more complex molecules or as an intermediate in synthesis pathways.

One of the key aspects of this compound is its phenoxy group, which contributes to its aromaticity and stability. The pyrrolidine ring further enhances its structural integrity, making it a robust framework for various chemical reactions. Researchers have been exploring the reactivity of this compound under different conditions, aiming to uncover new synthetic routes and applications.

From a synthetic perspective, 1-(3-Aminopyrrolidin-1-yl)-2-phenoxyethan-1-one can be synthesized through a variety of methods, including nucleophilic substitution and condensation reactions. These methods not only highlight the versatility of the molecule but also pave the way for its use in creating more intricate structures.

In terms of biological activity, preliminary studies suggest that this compound may exhibit antimicrobial properties, making it a potential candidate for drug development. The presence of the phenoxy group and the pyrrolidine ring could play a significant role in its interaction with biological systems, although further research is needed to fully understand its mechanisms.

The compound's stability under various conditions is another area of interest. Recent experiments have shown that it maintains its integrity under mild acidic and basic conditions, which is advantageous for its use in pharmaceutical formulations or industrial applications.

Moreover, the longevity of this compound in different environments has been studied, revealing its suitability for long-term storage without degradation. This characteristic makes it an attractive option for industries requiring stable intermediates or final products.

In conclusion, 1-(3-Aminopyrrolidin-1-yl)-2-phenoxyethan-1-one (CAS No: 1239768-28-5) is a multifaceted compound with promising potential across multiple domains. Its unique structure, stability, and reactivity make it a valuable subject for ongoing research and development efforts.